Cas no 208842-22-2 (6-methoxy-2-Benzofuranmethanol)

6-methoxy-2-Benzofuranmethanol structure
208842-22-2 structure
Product Name:6-methoxy-2-Benzofuranmethanol
CAS No:208842-22-2
MF:C10H10O3
MW:178.184603214264
CID:1084830
PubChem ID:22628377
Update Time:2025-04-20

6-methoxy-2-Benzofuranmethanol Chemical and Physical Properties

Names and Identifiers

    • 6-methoxy-2-Benzofuranmethanol
    • (6-Methoxy-1-benzofuran-2-yl)methanol
    • 2-Benzofurancarboxamide, 6-methoxy-
    • 6-methoxy-2-benzofurancarboxamide
    • 6-methoxy-2-hydroxymethyl benzofuran
    • 6-methoxy-benzofuran-2-carboxylic acid amide
    • AGN-PC-00LHGY
    • CTK1B7006
    • methoxy-6 carboxamido-2 benzofuranne
    • 208842-22-2
    • SCHEMBL7289069
    • (6-Methoxybenzofuran-2-yl)methanol
    • DTXSID30627087
    • Inchi: 1S/C10H10O3/c1-12-8-3-2-7-4-9(6-11)13-10(7)5-8/h2-5,11H,6H2,1H3
    • InChI Key: CAOFIADFCIKAQM-UHFFFAOYSA-N
    • SMILES: O1C(CO)=CC2C=CC(=CC1=2)OC

Computed Properties

  • Exact Mass: 178.062994177g/mol
  • Monoisotopic Mass: 178.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 42.6Ų

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